Cas no 1805451-56-2 (3-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol)

• Product Name: 3-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol
• CAS No: 1805451-56-2
• MF: C₈H₇ClF₃NO₂
• MW: 241.594891786575
• CID: 4963712
• Update Time: 2025-06-08

3-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol

• Inchi： 1S/C8H7ClF3NO2/c9-7-4(3-14)1-5(2-6(7)13)15-8(10,11)12/h1-2,14H,3,13H2
• InChI Key： HAJJERGMYOWNKV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1CO)OC(F)(F)F)N

Computed Properties

• Exact Mass: 241.0117406 g/mol
• Monoisotopic Mass: 241.0117406 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.5
• Molecular Weight: 241.59

Additional information on 3-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol

Introduction to 3-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol (CAS No. 1805451-56-2)

3-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol, identified by its CAS number 1805451-56-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzyl alcohols, which are widely recognized for their versatile applications in drug synthesis and development. The structural features of 3-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol, particularly the presence of an amino group, a chloro substituent, and a trifluoromethoxy group, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules, including potential therapeutic agents.

The significance of 3-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol lies in its role as a building block for more complex pharmacophores. In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The trifluoromethoxy group in this compound is particularly noteworthy, as it is known to enhance the lipophilicity and binding interactions of molecules, making it an attractive moiety for drug design. Additionally, the amino and chloro substituents provide reactive sites for further functionalization, enabling the construction of diverse chemical libraries.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for 3-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol. These improvements have not only reduced the cost of obtaining the compound but have also enhanced its purity and yield, making it more accessible for industrial applications. The synthesis typically involves multi-step reactions, including halogenation, nucleophilic substitution, and protection-deprotection strategies, which highlight the compound's complexity and the skill required to produce it in high quality.

In the realm of drug discovery, 3-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol has been explored as a precursor for various therapeutic candidates. Its structural framework is amenable to modifications that can fine-tune its biological activity. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of specific enzymatic targets implicated in diseases such as cancer and inflammation. The chlorine atom serves as a handle for further derivatization, allowing chemists to introduce additional functional groups that can modulate receptor binding or metabolic pathways.

The trifluoromethoxy group is particularly interesting from a medicinal chemistry perspective. It is well-documented that fluorine atoms can significantly influence the pharmacological properties of molecules. By enhancing hydrophobic interactions and electronic effects, fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This has led to extensive research into fluorinated analogs of known drugs, with 3-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol being a key intermediate in many such studies.

One notable application of 3-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in anticancer therapies. The benzyl alcohol moiety can be incorporated into kinase inhibitors to improve solubility and binding affinity. Furthermore, the amino group allows for further derivatization into amides or ureas, which are common pharmacophores in kinase inhibitors. Recent studies have demonstrated that compounds derived from 3-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol exhibit potent inhibitory activity against various kinases, making them promising candidates for further development.

The versatility of 3-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol extends beyond kinase inhibition. It has also been utilized in the development of antimicrobial agents. The presence of multiple reactive sites on its structure allows for the introduction of groups that can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Preliminary studies have shown that certain derivatives exhibit significant antibacterial activity against resistant strains of pathogens, highlighting the potential of this compound as a lead molecule in antimicrobial drug discovery.

Another area where 3-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol has shown promise is in the treatment of neurological disorders. Neuroactive compounds often require precise targeting and delivery mechanisms to exert their therapeutic effects. The structural features of this compound make it an excellent candidate for designing molecules that can cross the blood-brain barrier while maintaining high bioavailability. Researchers have explored its derivatives as potential treatments for conditions such as Alzheimer's disease and Parkinson's disease, where modulating neuronal signaling pathways is crucial.

The future prospects for 3-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol are bright, given its broad applicability across multiple therapeutic areas. As computational methods improve and high-throughput screening becomes more efficient, there will be greater opportunities to discover new derivatives with enhanced biological activity. Additionally, advances in green chemistry principles may lead to more sustainable synthetic routes for producing this compound on an industrial scale.

In conclusion,3-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol (CAS No. 1805451-56-2) represents a significant asset in pharmaceutical research due to its structural complexity and functional diversity. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery efforts aimed at treating various diseases ranging from cancer to neurological disorders. As research continues to uncover new applications and synthetic strategies,3-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol will undoubtedly remain at the forefront of medicinal chemistry innovation.